Cas no 622-58-2 (p-Tolyl isocyanat)

p-Tolyl isocyanat Properties

Names and Identifiers

• p-Tolyl isocyanate
• para-tolyl isocyanate
• 4-Methylphenyl isocyanate
• 4-Isocyanatotoluene
• 1-Isocyanato-4-methylbenzene
• 4-TOLYL ISOCYANATE
• isocyanatedep-toluene
• p-Isocyanatotoluene
• p-Methylphenyl isocyanate
• p-Toluene isocyanate
• P-TOLYISOCYANATE
• p-Tolylcarbonimide
• Tetrathiafulvalene
• Isocyanic Acid p-Tolyl Ester
• p-tolylisocyanate
• Benzene, 1-isocyanato-4-methyl-
• 1-isocyanato-4-methyl-benzene
• p-tolylmonoisocyanate
• p-TMI
• Isocyanic acid, p-tolyl ester
• 4-Tol-NCO
• para-tolyl monoisocyanate
• 4-methylphenylisocyanate
• p-Tolyl isocyanat
• +Expand

• MDL： MFCD00002029
• InChIKey： MGYGFNQQGAQEON-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO/c1-7-2-4-8(5-3-7)9-6-10/h2-5H,1H3
• SMILES： O=C=NC1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]
• BRN： 471494

Computed Properties

• Exact Mass: 133.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 133.052764
• Heavy Atom Count: 10
• Complexity: 141
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4

Experimental Properties

• LogP: 1.96230
• PSA: 29.43000
• Refractive Index: n20/D 1.531(lit.)
• Boiling Point: 74°C/12mmHg(lit.)
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• FEMA: 2349
• Color/Form: Colorless liquid.
• Solubility: Soluble in water.
• Sensitiveness: Moisture Sensitive
• Density: 1.056 g/mL at 25 °C(lit.)

p-Tolyl isocyanat Security Information

• Symbol: GHS07 GHS08
• RTECS：DA3681666
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S23-S26-S45-S36/37/39
• Packing Group：II
• Packing Group：II
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2206
• Hazard Statement： H302,H312,H315,H319,H332,H334,H335
• Warning Statement： P261,P280,P305+P351+P338,P342+P311
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38-42
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1
• FLUKA BRAND F CODES：21

p-Tolyl isocyanat Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides